Cas no 880-94-4 (N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride)

• Product Name: N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride
• CAS No: 880-94-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1058675
• PubChem ID: 112928
• Update Time: 2025-11-02

N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride
• 2294859
• N,N-DiMethyl-1,4-naphthalenediaMine Hydrochloride
• N,N-dimethyl-naphthalene-1,4-diyldiamine
• 4-N,4-N-dimethylnaphthalene-1,4-diamine
• SCHEMBL4078292
• DTXSID901286684
• Kinome_3159
• N1,N1-Dimethyl-1,4-naphthalenediamine
• FT-0667488
• N1,N1-DIMETHYLNAPHTHALENE-1,4-DIAMINE
• 880-94-4
• CHEMBL1998253

• Inchi： 1S/C12H14N2/c1-14(2)12-8-7-11(13)9-5-3-4-6-10(9)12/h3-8H,13H2,1-2H3
• InChI Key： HLHYXKMOBCRCRR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 3.06920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride

N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride (CAS No. 880-94-4): A Comprehensive Overview

N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride (CAS No. 880-94-4) is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as N1,N1-dimethyl-1,4-naphthalenediamine HCl, is a derivative of naphthalene and is widely used in research and development due to its unique chemical properties. The hydrochloride salt form of this compound enhances its stability and solubility, making it a preferred choice for many laboratory and industrial processes.

The molecular structure of N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride features a naphthalene backbone with dimethylamine substituents at the 1-position and an amine group at the 4-position. This configuration imparts distinct electronic and steric properties, which are exploited in various chemical reactions. Researchers often utilize this compound as a building block in the synthesis of more complex molecules, particularly in the fields of organic chemistry and materials science.

One of the most notable applications of N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride is its role in the development of dyes and pigments. The compound's ability to form stable, colored complexes makes it valuable in the production of high-performance dyes used in textiles, inks, and coatings. Additionally, its fluorescence properties have been explored in the design of sensors and imaging agents, aligning with the growing demand for advanced diagnostic tools in healthcare and environmental monitoring.

In recent years, the compound has also found applications in the field of electrochemistry. Its redox-active nature makes it a candidate for use in energy storage devices, such as batteries and supercapacitors. This aligns with the global push toward sustainable energy solutions, a topic that has gained immense traction in both academic and industrial circles. As researchers seek to improve the efficiency and longevity of energy storage systems, compounds like N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride are being rigorously studied for their potential contributions.

The synthesis of N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride typically involves the reaction of 1,4-naphthalenediamine with dimethylamine in the presence of a hydrochloric acid catalyst. This process yields the hydrochloride salt, which is then purified through recrystallization or chromatography. The purity of the final product is critical, as impurities can affect its performance in downstream applications. Quality control measures, such as HPLC and NMR analysis, are routinely employed to ensure the compound meets the required specifications.

From a commercial perspective, the demand for N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride has been steadily increasing, driven by its versatility and the expanding applications in high-tech industries. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of diverse markets. The compound is often listed under various trade names and catalog numbers, making it essential for buyers to verify the CAS No. 880-94-4 to ensure they are purchasing the correct product.

In the context of safety and handling, N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride should be stored in a cool, dry place, away from direct sunlight and moisture. Proper personal protective equipment (PPE), such as gloves and goggles, is recommended when handling the compound to minimize exposure. While it is not classified as a hazardous material under most regulatory frameworks, adherence to standard laboratory safety protocols is always advised.

The future of N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride looks promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. Its unique properties make it a candidate for use in drug delivery systems, where its ability to form stable complexes could enhance the efficacy of therapeutic agents. Additionally, its application in the development of advanced materials, such as conductive polymers and nanocomposites, is an area of active investigation.

For researchers and industry professionals seeking reliable information on N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride, it is crucial to consult peer-reviewed journals, technical datasheets, and reputable suppliers. The compound's CAS No. 880-94-4 serves as a unique identifier, ensuring accurate sourcing and application. As the scientific community continues to uncover new uses for this versatile compound, its role in advancing technology and innovation is expected to grow significantly.

In summary, N1,N1-Dimethyl-1,4-naphthalenediamine Hydrochloride (CAS No. 880-94-4) is a multifaceted compound with applications spanning dyes, electrochemistry, and advanced materials. Its unique chemical properties, coupled with its stability in the hydrochloride form, make it a valuable asset in both research and industrial settings. As global trends shift toward sustainability and high-performance materials, the demand for this compound is likely to increase, solidifying its position as a key player in the chemical industry.